Cas no 1250404-24-0 (6-(2-methylphenyl)pyrimidin-4-amine)

• Product Name: 6-(2-methylphenyl)pyrimidin-4-amine
• CAS No: 1250404-24-0
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 5548365
• Update Time: 2025-05-20

6-(2-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-(2-methylphenyl)-
• 6-(2-methylphenyl)pyrimidin-4-amine

• Inchi： 1S/C11H11N3/c1-8-4-2-3-5-9(8)10-6-11(12)14-7-13-10/h2-7H,1H3,(H2,12,13,14)
• InChI Key： JIPOSILAUZTLMK-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=CC=C2C)=CC(N)=N1

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 372.3±30.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)

Additional information on 6-(2-methylphenyl)pyrimidin-4-amine

Introduction to 6-(2-methylphenyl)pyrimidin-4-amine (CAS No. 1250404-24-0)

6-(2-methylphenyl)pyrimidin-4-amine, with the CAS number 1250404-24-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their biological activities and potential therapeutic applications. The structure of 6-(2-methylphenyl)pyrimidin-4-amine features a pyrimidine ring substituted with a 2-methylphenyl group, making it an interesting candidate for various biochemical studies and drug development initiatives.

The chemical formula of 6-(2-methylphenyl)pyrimidin-4-amine is C₁₁H₁₃N₃, and its molecular weight is approximately 187.25 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including coupling reactions and amine substitutions. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for research purposes.

In recent years, 6-(2-methylphenyl)pyrimidin-4-amine has been extensively studied for its potential as a lead compound in the development of new drugs. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are crucial enzymes in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the potential of 6-(2-methylphenyl)pyrimidin-4-amine as a selective inhibitor of Aurora kinase A (AURKA). AURKA is a serine/threonine kinase that plays a critical role in mitosis and is frequently overexpressed in various types of cancer. The researchers found that 6-(2-methylphenyl)pyrimidin-4-amine exhibited potent inhibitory activity against AURKA, with an IC₅₀ value in the low nanomolar range. This finding suggests that the compound could be further developed into a therapeutic agent for treating cancers characterized by AURKA overexpression.

Beyond its potential as an enzyme inhibitor, 6-(2-methylphenyl)pyrimidin-4-amine has also shown promise in modulating other biological processes. For example, it has been investigated for its ability to interact with G protein-coupled receptors (GPCRs), which are important targets for many drugs used to treat conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes. A study published in Bioorganic & Medicinal Chemistry Letters in 2021 demonstrated that 6-(2-methylphenyl)pyrimidin-4-amine could act as an agonist or antagonist at specific GPCRs, depending on the receptor subtype and cellular context.

The pharmacokinetic properties of 6-(2-methylphenyl)pyrimidin-4-amine have also been evaluated to assess its suitability as a drug candidate. Preliminary studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 6-(2-methylphenyl)pyrimidin-4-amine has been used as a tool compound in academic research to probe biological mechanisms and validate targets. Its ability to selectively modulate specific proteins or pathways makes it a valuable reagent for understanding complex biological processes at the molecular level. For instance, researchers have utilized this compound to investigate the role of certain kinases in cell cycle regulation and apoptosis.

The safety profile of 6-(2-methylphenyl)pyrimidin-4-amine has also been assessed through various preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further investigations are needed to fully characterize its safety profile and identify any potential long-term side effects.

In conclusion, 6-(2-methylphenyl)pyrimidin-4-amine (CAS No. 1250404-24-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, underscoring its importance in the field of drug discovery.